Cas no 480439-07-4 (3-Benzylphenyl Isocyanate)

• Product Name: 3-Benzylphenyl Isocyanate
• CAS No: 480439-07-4
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD04039894
• CID: 1020201
• PubChem ID: 4122775
• Update Time: 2025-04-20

3-Benzylphenyl Isocyanate Chemical and Physical Properties

Names and Identifiers

• 3'-BENZYLPHENYL ISOCYANATE 97
• 1-benzyl-3-isocyanatobenzene
• 3-Benzylphenyl isocyanate
• 3'-Isocyanatodiphenylmethane
• 3-Benzylphenyl isocyanate, 97%
• 3'-benzylphenylisocyanate
• 480439-07-4
• 3'-BENZYLPHENYL ISOCYANATE 97
• OUMFOCWUDYJGHI-UHFFFAOYSA-N
• 3-Benzylphenyl isocyanate,97%
• EN300-321880
• DTXSID00399562
• SCHEMBL1191679
• 3-Benzylphenyl Isocyanate

• MDL： MFCD04039894
• Inchi： 1S/C14H11NO/c16-11-15-14-8-4-7-13(10-14)9-12-5-2-1-3-6-12/h1-8,10H,9H2
• InChI Key： OUMFOCWUDYJGHI-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC=CC(=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 209.08400
• Monoisotopic Mass: 209.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Density: 1.106 g/mL at 25 °C(lit.)
• Boiling Point: 324.1°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5880(lit.)
• PSA: 29.43000
• LogP: 3.24470

3-Benzylphenyl Isocyanate Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes